Cas no 496-67-3 (Bromisoval)

• Product Name: Bromisoval
• CAS No: 496-67-3
• Molecular Formula: C₆H₁₁BrN₂O₂
• Molecular Weight: 223.0677
• MDL: MFCD00047873
• CID: 37785
• PubChem ID: 2447

Bromisoval Properties

Names and Identifiers

• Bromisoval
• Bromisovalum
• Bromvaletone
• Bromvalerylurea
• Bromovalerylurea
• 1-(2-Bromoisovaleryl)urea
• 2-Bromo-3-methylbutyrylurea
• A-(BROMOISOVALERYL)UREA
• Abroval
• Alluval
• Alural
• B.V.U.
• Bromaral
• Bromoval
• Bromoxil
• Bromural
• Bromyl
• N-(2-Bromo-3-methylbutanoyl)urea
• Bromizoval
• Bromocarbamide
• Bromcarbamide
• Bromisovalerylurea
• 2-bromo-N-carbamoyl-3-methylbutanamide
• Bromovalerocarbamide
• Bromvaletonum
• Isobromyl
• Dibroluur
• Somnurol
• Pivadorm
• Brovalurea
• Bromuvan
• Uvaleral
• Dormigene
• Dagrabromyl
• Calmotin
• Brovalin
• Bromvalurea
• Pivadorn
• Brovarin
• Upiol
• Butanamide, N-(aminocarbonyl)-2-bromo-3-methyl-
• 2-Monobromoi
• FT-0623210
• Bromovalerylurea (TN)
• Bromisovalum; Bromovalerylurea; 2-Bromo-N-Carbamoyl-3-Methyl-Butanamide; 2-Bromo-N-Carbamoyl-3-Methyl-Butyramide; N-Aminocarbonyl-2-Bromo-3-Methyl-Butanamide
• Z56895709
• CHEBI:77043
• CMCCHHWTTBEZNM-UHFFFAOYSA-N
• A827784
• 66101-52-8
• UREA, (2-BROMO-3-METHYLBUTYRYL)-
• HMS3886M19
• Bromvalerocarbamidum
• Bromural (TN)
• SR-01000040621
• Bromisoval (INN)
• H10002
• UNII-469GW8R486
• alpha-Bromo-beta-dimethylpropanoylurea
• CHEMBL1515611
• Q420899
• AB01316119-02
• BROMISOVALUM [MI]
• SR-01000040621-1
• DTXSID2040656
• NCGC00160445-02
• EINECS 207-825-7
• Butanamide, N-(aminocarbonyl)-2-bromo-3-methyl-, (A+/-)-
• MFCD00047873
• s5305
• NCGC00160445-01
• 2-bromo-N-carbamoyl-3-methyl-butanamide
• Bromovalerylurea (JP17)
• Q-200755
• Tox21_111815_1
• .alpha.-Bromoisovaleric acid ureide
• 2-Bromisovalerylmocovina
• alpha-Bromoisovaleric acid ureide
• BROMOVALERYLUREA [JAN]
• B2842
• Brovarin (TN)
• Bromoisovalum
• Bromovaluree
• BRN 1773255
• (.alpha.-Bromoisovaleroyl)urea
• .ALPHA.-BROMO-.BETA.-DIMETHYLPROPANOYLUREA
• DTXCID0020656
• .alpha.-Bromisovalerylurea
• N-(2-Bromo-3-methylbutanoyl)urea #
• NCGC00160445-04
• AC-32032
• SCHEMBL262870
• N-(Aminocarbonyl)-2-bromo-3-methylbutanamide
• 1-(2-Bromisovaleryl)urea
• (.+/-.)-Bromisoval
• Bromisovalum [INN-Latin]
• (RS)-2-Bromoisovalerylurea
• 2-Monobromoisovalerylurea
• NS00002006
• (alpha-Bromoisovaleryl)urea
• Monobromoisovalerylurea
• Tox21_111815
• N-(2-Bromo-3-methylbutanoyl)urea, AldrichCPR
• 3-03-00-00123 (Beilstein Handbook Reference)
• (.alpha.-Bromo-.beta.,.beta.-dimethylpropanoyl)urea
• (.alpha.-Bromoisovaleryl)urea
• alpha-Bromoisovaleroylurea
• AKOS001042611
• 469GW8R486
• CCG-266743
• Bromisoval [INN]
• Bromvalerylurea [JAN]
• BROMISOVAL [WHO-DD]
• EN300-06511
• Monobromoisolvalerylurea
• Bromovaleroylurea
• BCP14648
• GS-3579
• C6H11BrN2O2
• 2-Bromisovalerylmocovina [Czech]
• BROMISOVAL [MART.]
• (2-bromo-3-methylbutanoyl)urea
• CS-7762
• DB13370
• D01391
• 2-Bromo-isovaleryl urea
• 496-67-3
• Bromisovalum [NF]
• CAS-496-67-3
• HY-B2113
• SCHEMBL25366855
• Bromovalerylurea (JP18)
• DB-071026
• SBI-0653911.0001
• Butanamide, N-(aminocarbonyl)-2-bromo-3-methyl-, (+/-)-

• MDL： MFCD00047873
• InChIKey： CMCCHHWTTBEZNM-UHFFFAOYSA-N
• Inchi： 1S/C6H11BrN2O2/c1-3(2)4(7)5(10)9-6(8)11/h3-4H,1-2H3,(H3,8,9,10,11)
• SMILES： BrC([H])(C(N([H])C(N([H])[H])=O)=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.00000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.00039
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 72.2

Experimental Properties

• LogP: 1.69200
• PSA: 72.19000
• Merck: 1397
• Refractive Index: 1.5410 (estimate)
• Boiling Point: °Cat760mmHg
• Melting Point: 151.0 to 155.0 deg-C
• Flash Point: °C
• Color/Form: White needle or leaf crystal. Almost tasteless. It can sublime
• Solubility: It is easily soluble in hot water \ ether and alkaline solution, also soluble in ethanol \ acetone and benzene and other organic solvents, slightly soluble in cold water, insoluble in petroleum ether
• Density: 1.6005 (rough estimate)

Bromisoval Security Information

• Symbol:
• RTECS：YS3150000
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• Toxicity：LD50 in male mice (mmoles/kg): 3.25 i.p. (Mrongovius)

Bromisoval Customs Data

• HS CODE：2924210090
• Customs Data：

  China Customs Code:

  2924210090

  Overview:

  2924210090 Other acylureas and their derivatives and their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924210090 other ureines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids and derivatives